Cas no 142593-07-5 (Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate)

• Product Name: Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate
• CAS No: 142593-07-5
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD11042478
• CID: 1123822
• PubChem ID: 354333392
• Update Time: 2025-05-25

Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2, 2'-bipyridine-6, 6'-dicarboxylate
• methyl 6-(6-methoxycarbonylpyridin-2-yl)pyridine-2-carboxylate
• 2,2'-Bipyridine-6,6'-dicarboxylic Acid Dimethyl Ester
• 6,6'-Bis(methoxycarbonyl)-2,2'-bipyridine
• 6,6'-Dimethoxycarbonyl-2,2'-bipyridine
• DIMETHYL 2,2'-BIPYRIDINE-6,6'-DICARBOXYLATE
• Dimethyl [2,2'-bipyridine]-6,6'-dicarboxylate
• BPCA32
• Dimethyl 2,2-Bipyridine-6,6-dicarboxylate
• D5025
• 6,6'-Bi(2-pyridinecarboxylic acid methyl) ester
• 2,2'-Bipyridine-6,6'-dicarboxylic Aci
• J-400895
• AKOS030529147
• CS-0085908
• 6,6'-DIMETHYL [2,2'-BIPYRIDINE]-6,6'-DICARBOXYLATE
• SCHEMBL23037197
• 142593-07-5
• Dimethyl 2,2/'-bipyridine-6,6/'-dicarboxylate
• Dimethyl [2,2''-bipyridine]-6,6''-dicarboxylate
• AS-65837
• Dimethyl[2,2'-bipyridine]-6,6'-dicarboxylate
• DTXSID60467115
• Dimethyl-2,2'-bipyridine-6,6'-dicarboxylate, 97%
• MFCD11042478
• DB-091809
• YSWG812
• DTXCID20417934
• Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate

• MDL： MFCD11042478
• Inchi： 1S/C14H12N2O4/c1-19-13(17)11-7-3-5-9(15-11)10-6-4-8-12(16-10)14(18)20-2/h3-8H,1-2H3
• InChI Key： YFKCGCGCKIYMIH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C2C=CC=C(C(=O)OC)N=2)=N1)=O

Computed Properties

• Exact Mass: 272.08000
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: gt. 192.0 and le 196.0 deg-C
• Boiling Point: 470.5±45.0 °C at 760 mmHg
• Flash Point: 238.3±28.7 °C
• Solubility: Slightly soluble (6 g/l) (25 º C),
• PSA: 78.38000
• LogP: 1.71680
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate

Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate: A Comprehensive Overview

Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate (CAS No. 142593-07-5) is a versatile organic compound that has garnered significant attention in the fields of materials science, drug delivery systems, and catalytic chemistry. This compound is characterized by its unique structure, which combines the bipyridine framework with carboxylate groups methylated at specific positions. The bipyridine core provides a rigid and planar structure, while the carboxylate groups offer functional versatility for various applications.

The synthesis of Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated a novel approach using microwave-assisted synthesis to streamline the production process. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

One of the most promising applications of Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate lies in its use as a ligand in transition metal complexes. The compound's ability to coordinate with metals such as cobalt and nickel has made it valuable in catalytic processes. A recent study highlighted its role in enhancing the efficiency of hydrogenation reactions, where it served as a chelating agent to stabilize metal nanoparticles. This application underscores its potential in industrial catalysis and sustainable chemical manufacturing.

In the realm of materials science, Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate has been explored for its role in constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit high surface areas and tunable pore sizes, making them ideal for gas storage and separation applications. A research team at the University of Cambridge reported successful synthesis of a MOF incorporating this compound, demonstrating exceptional selectivity for CO₂ capture over nitrogen.

The biomedical potential of Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate is another area of active investigation. Its ability to act as a drug carrier has been explored in nanomedicine applications. A study published in Advanced Materials revealed that when loaded with anticancer drugs like doxorubicin, nanoparticles synthesized using this compound exhibited enhanced drug delivery efficiency and reduced toxicity to healthy cells.

Recent advancements in computational chemistry have also shed light on the electronic properties of Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate. Density functional theory (DFT) calculations have revealed its potential as an electron transport layer material in organic photovoltaics (OPVs). This finding opens new avenues for its application in renewable energy technologies.

In conclusion, Dimethyl 2,2'-bipyridine-6,6'-dicarboxylate (CAS No. 142593-07-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural features and functional versatility continue to inspire innovative research directions. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing modern science and technology.